Cas no 96187-76-7 (1-(4-sec-butylphenyl)propan-1-one)

• Product Name: 1-(4-sec-butylphenyl)propan-1-one
• CAS No: 96187-76-7
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD01993685
• CID: 800116
• PubChem ID: 3773436
• Update Time: 2025-04-19

1-(4-sec-butylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Sec-butyl)phenyl)propan-1-one
• 1-(4-sec-Butylphenyl)propan-1-one
• 1-Propanone,1-[4-(1-methylpropyl)phenyl]-
• 1-[4-(butan-2-yl)phenyl]propan-1-one
• CS-0314384
• AKOS017258641
• SCHEMBL13144196
• VS-05431
• DTXSID30396226
• 96187-76-7
• MFCD01993685
• 1-(4-butan-2-ylphenyl)propan-1-one
• AKOS000200237
• STK425766
• BBL016637
• 1-[4-(sec-butyl)phenyl]propan-1-one
• ALBB-002894
• 1-(4-sec-butylphenyl)propan-1-one

• MDL： MFCD01993685
• Inchi： 1S/C13H18O/c1-4-10(3)11-6-8-12(9-7-11)13(14)5-2/h6-10H,4-5H2,1-3H3
• InChI Key： VWABVQRCRFXTAT-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 190.136
• Monoisotopic Mass: 190.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.932
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.497
• PSA: 17.07000
• LogP: 3.79280